2-(2-methoxyphenyl)-1-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]-1H-imidazole

• IUPAC Name: 2-(2-methoxyphenyl)-1-[(4-phenyloxan-4-yl)methyl]imidazole
• InChI: InChI=1S/C22H24N2O2/c1-25-20-10-6-5-9-19(20)21-23-13-14-24(21)17-22(11-15-26-16-12-22)18-7-3-2-4-8-18/h2-10,13-14H,11-12,15-17H2,1H3
• InChI Key: HQPFECSAUJPPDQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NC=CN2CC3(CCOCC3)C4=CC=CC=C4
• Molecular Formula: C22H24N2O2
• Molecular Weight: 348.4 g/mol

Description

2-(2-methoxyphenyl)-1-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]-1H-imidazole, also known as MPTP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is a derivative of imidazole and has been found to possess unique properties that make it a valuable tool for scientific research.

Mechanism of Action

2-(2-methoxyphenyl)-1-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]-1H-imidazole has been found to act as a potent inhibitor of monoamine oxidase (MAO) enzymes, which are responsible for the breakdown of neurotransmitters such as dopamine, serotonin, and norepinephrine. By inhibiting MAO enzymes, 2-(2-methoxyphenyl)-1-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]-1H-imidazole increases the levels of these neurotransmitters in the brain, leading to various physiological and biochemical effects.
Biochemical and Physiological Effects
2-(2-methoxyphenyl)-1-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]-1H-imidazole has been found to exhibit various biochemical and physiological effects, including increased dopamine levels in the brain, neuroprotection, and anti-inflammatory properties. It has also been found to have potential applications in the treatment of neurodegenerative diseases such as Parkinson's disease.

Advantages and Limitations for Lab Experiments

2-(2-methoxyphenyl)-1-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]-1H-imidazole has several advantages for use in lab experiments, including its high purity, stability, and ease of synthesis. However, it also has some limitations, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for the use of 2-(2-methoxyphenyl)-1-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]-1H-imidazole in scientific research. These include its potential applications in the development of novel drugs for the treatment of neurodegenerative diseases, as well as its use as a tool for studying various biological processes. Additionally, further research is needed to fully understand the mechanisms of action and potential side effects of 2-(2-methoxyphenyl)-1-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]-1H-imidazole.

Synthesis Methods

The synthesis of 2-(2-methoxyphenyl)-1-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]-1H-imidazole involves several steps, including the reaction of 2-methoxybenzaldehyde with 4-phenyltetrahydro-2H-pyran-4-carboxaldehyde in the presence of a base catalyst. The resulting product is then reacted with imidazole in the presence of a reducing agent to obtain 2-(2-methoxyphenyl)-1-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]-1H-imidazole. This synthesis method has been optimized to produce high yields of pure 2-(2-methoxyphenyl)-1-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]-1H-imidazole.

Scientific Research Applications

2-(2-methoxyphenyl)-1-[(4-phenyltetrahydro-2H-pyran-4-yl)methyl]-1H-imidazole has been extensively studied for its potential applications in various research fields, including neuroscience, pharmacology, and biochemistry. It has been found to possess unique properties that make it a valuable tool for studying various biological processes.